Cas no 920023-42-3 (4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester
• CAS No: 920023-42-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 759579
• PubChem ID: 59657553
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester
• ethyl 5-cyclopropyl-2-methyl-1,3-oxazole-4-carboxylate
• HQMKUSYBTRMQIV-UHFFFAOYSA-N
• 920023-42-3
• SCHEMBL4359169
• Ethyl 5-cyclopropyl-2-methyloxazole-4-carboxylate
• 5-Cyclopropyl-2-methyl-oxazole-4-carboxylic acid ethyl ester
• DTXSID30732605

• Inchi： 1S/C10H13NO3/c1-3-13-10(12)8-9(7-4-5-7)14-6(2)11-8/h7H,3-5H2,1-2H3
• InChI Key： HQMKUSYBTRMQIV-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(=O)OCC)=C1C1CC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų